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Compound of Interest

Compound Name: 2'-Deoxyguanosine-13C10

Cat. No.: B12383042

Topic: Sample Preparation Protocol for Mass Spectrometry with 2'-Deoxyguanosine-13C10

Audience: Researchers, scientists, and drug development professionals.

Introduction

The quantification of 8-0x0-2'-deoxyguanosine (8-oxo-dG) is a key biomarker for assessing
oxidative DNA damage, which is implicated in various pathological conditions including cancer
and neurodegenerative diseases. Isotope dilution mass spectrometry, particularly liquid
chromatography-tandem mass spectrometry (LC-MS/MS), is considered the gold standard for
accurate and sensitive quantification of 8-oxo-dG.[1] This method utilizes a stable isotope-
labeled internal standard, such as 2'-Deoxyguanosine-13C10, to correct for sample loss
during preparation and variations in instrument response. This application note provides a
detailed protocol for the sample preparation of biological samples for the quantitative analysis
of 8-0x0-dG using 2'-Deoxyguanosine-13C10 as an internal standard.

Experimental Workflow

The overall experimental workflow involves DNA extraction from biological samples, enzymatic
hydrolysis of DNA to its constituent nucleosides, solid-phase extraction (SPE) for sample
cleanup and enrichment, and subsequent analysis by LC-MS/MS.
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Experimental Workflow for 8-0xo-dG Analysis
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DNA Damage and Repair Pathway of 8-oxo-dG
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for Mass Spectrometry
Analysis of 2'-Deoxyguanosine-13C10]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12383042#sample-preparation-protocol-for-mass-
spectrometry-with-2-deoxyguanosine-13c10]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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